(3-chloro-2-methylphenyl)(3-methoxybenzyl)amine

• IUPAC Name: 3-chloro-N-[(3-methoxyphenyl)methyl]-2-methylaniline
• InChI: InChI=1S/C15H16ClNO/c1-11-14(16)7-4-8-15(11)17-10-12-5-3-6-13(9-12)18-2/h3-9,17H,10H2,1-2H3
• InChI Key: BAXADFIIDRTRQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NCC2=CC(=CC=C2)OC
• Molecular Formula: C15H16ClNO
• Molecular Weight: 261.74 g/mol

Description

(3-chloro-2-methylphenyl)(3-methoxybenzyl)amine is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is known for its unique properties and has been studied extensively to understand its synthesis method, mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of (3-chloro-2-methylphenyl)(3-methoxybenzyl)amine is not fully understood. However, it is believed to act by inhibiting certain enzymes that are essential for the growth and proliferation of cancer cells. This compound has also been shown to have antibacterial activity, and its mechanism of action in this context is believed to involve disruption of bacterial cell membranes.
Biochemical and Physiological Effects
Studies have shown that (3-chloro-2-methylphenyl)(3-methoxybenzyl)amine has a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, leading to their destruction. Additionally, this compound has been shown to have antibacterial activity against a range of bacterial strains, including antibiotic-resistant strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (3-chloro-2-methylphenyl)(3-methoxybenzyl)amine in lab experiments is its high purity and well-established synthesis method. This makes it easy to obtain and use in experiments. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on (3-chloro-2-methylphenyl)(3-methoxybenzyl)amine. One area of focus is the development of new drugs based on this compound. Researchers are working to optimize the synthesis method and understand the mechanism of action in order to develop more effective drugs. Additionally, there is ongoing research into the antibacterial properties of this compound, with the aim of developing new antibiotics to combat antibiotic-resistant bacterial strains. Finally, there is interest in exploring the potential use of this compound in other areas, such as agriculture and environmental science.

Synthesis Methods

The synthesis of (3-chloro-2-methylphenyl)(3-methoxybenzyl)amine involves a series of chemical reactions. The starting materials used for the synthesis include 3-chloro-2-methylphenol and 3-methoxybenzylamine. These two compounds are reacted in the presence of a suitable catalyst to form the desired product. The synthesis method is well-established and has been optimized to yield a high purity product.

Scientific Research Applications

The scientific research application of (3-chloro-2-methylphenyl)(3-methoxybenzyl)amine is vast and varied. This compound has been studied for its potential use in the field of medicinal chemistry, particularly in the development of new drugs. It has been shown to exhibit promising activity against cancer cells and has been studied as a potential anti-cancer agent. Additionally, this compound has been studied for its potential use in the development of new antibiotics.